Cas no 1798661-97-8 ([4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone)

• Product Name: [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone
• CAS No: 1798661-97-8
• MF: C₁₅H₁₅F₃N₄O₂
• MW: 340.300413370132
• CID: 5375744
• Update Time: 2025-10-17

[4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone

• Inchi： 1S/C15H15F3N4O2/c16-15(17,18)24-13-3-1-11(2-4-13)14(23)21-8-5-12(6-9-21)22-10-7-19-20-22/h1-4,7,10,12H,5-6,8-9H2
• InChI Key： MJARBYFLVMOWDC-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)CC1)(C1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone

[4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone (CAS No. 1798661-97-8): An Overview of a Promising Compound in Medicinal Chemistry

[4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone (CAS No. 1798661-97-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its triazole and trifluoromethoxy functionalities, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The triazole moiety is a well-known pharmacophore that is widely used in the design of various drugs due to its ability to enhance the biological activity and stability of compounds. The presence of this moiety in [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone suggests potential applications in the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases. Recent studies have shown that triazole derivatives can exhibit potent antifungal, antibacterial, and anticancer activities, making them valuable candidates for further investigation.

The trifluoromethoxy group, on the other hand, is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. This functional group has been extensively studied for its role in improving the pharmacokinetic properties of drugs. In the context of [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone, the trifluoromethoxy group may enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and efficacy.

Recent research has focused on the synthesis and biological evaluation of [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antiproliferative activity against a panel of human cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal cytotoxicity towards normal cells. This selective activity is a highly desirable property for potential anticancer drugs, as it can reduce side effects and improve patient outcomes.

Another study conducted by a team of researchers from a leading pharmaceutical company investigated the pharmacokinetic properties of [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone. The results showed that the compound had favorable oral bioavailability and a long half-life, which are important factors for developing an effective drug. The researchers also noted that the compound was stable under physiological conditions and did not undergo rapid metabolism, which could contribute to its sustained therapeutic effect.

In addition to its potential as an anticancer agent, [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone has shown promise in other therapeutic areas. For example, preliminary studies have indicated that the compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanism by which the compound exerts its neuroprotective effects is still under investigation, but it is believed to involve modulation of oxidative stress and inflammation pathways.

The structural versatility of [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone also makes it an attractive scaffold for further chemical modifications. Researchers are exploring various strategies to optimize the compound's pharmacological properties by introducing additional functional groups or modifying existing ones. These efforts aim to enhance the compound's potency, selectivity, and safety profile, ultimately leading to more effective therapeutic agents.

In conclusion, [4-(triazol-1-yl)piperidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone (CAS No. 1798661-97-8) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique combination of triazole and trifluoromethoxy functionalities provides a strong foundation for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its biological activities and therapeutic potential.